Kushecarpin A
Overview
Description
Kushecarpin A is a natural product found in Sophora flavescens with data available.
Scientific Research Applications
Antiangiogenic Activity
Kushecarpin A, a flavonoid isolated from Sophora flavescens, has shown promising antiangiogenic properties. In vitro studies using human umbilical vein endothelial cells revealed that this compound inhibits cell proliferation, migration, adhesion, and tube formation, which are critical for angiogenesis. This activity suggests its potential as an antitumor agent. It also modulates reactive oxygen species levels and catalase activity, and induces cell cycle arrest at the G2/M phase without inducing apoptosis (Pu et al., 2013).
Lipoxygenase Inhibition and Anti-Inflammatory Properties
This compound has been identified as a potent lipoxygenase inhibitor, which is significant for its anti-inflammatory effects. Molecular docking simulations and in vitro studies support this, showing significant inhibition of lipoxygenase. Additionally, in vivo studies demonstrate substantial anti-inflammatory effects, aligning with the traditional use of Zizyphus oxyphylla, from which this compound is isolated, in treating inflammatory conditions (Nisar et al., 2011).
Traditional Medicine and Pharmacology
This compound is part of the traditional medicine systems in Asia, particularly in treatments involving the Sophora flavescens plant. It contributes to the pharmacological diversity of these systems, which have been used to treat a variety of conditions including inflammatory disorders, cancers, and skin diseases. Modern research is delving into the specific mechanisms and potential applications of this compound and other components of Sophora flavescens in contemporary medical treatments (He et al., 2015).
Properties
Molecular Formula |
C17H18O6 |
|---|---|
Molecular Weight |
318.32 g/mol |
IUPAC Name |
(6S,6aS,11aR,11bS)-11b-hydroxy-6,9-dimethoxy-2,6,6a,11a-tetrahydro-1H-[1]benzofuro[3,2-c]chromen-3-one |
InChI |
InChI=1S/C17H18O6/c1-20-10-3-4-11-12(8-10)22-15-14(11)16(21-2)23-13-7-9(18)5-6-17(13,15)19/h3-4,7-8,14-16,19H,5-6H2,1-2H3/t14-,15+,16-,17+/m0/s1 |
InChI Key |
JZXNRGRYFYPZDM-VVLHAWIVSA-N |
Isomeric SMILES |
CO[C@@H]1[C@@H]2[C@H]([C@]3(CCC(=O)C=C3O1)O)OC4=C2C=CC(=C4)OC |
Canonical SMILES |
COC1C2C(C3(CCC(=O)C=C3O1)O)OC4=C2C=CC(=C4)OC |
synonyms |
kushecarpin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-(4-Amino-phenyl)-3-trifluoromethyl-pyrazol-1-yl]-benzenesulfonamide](/img/structure/B1245667.png)
![4-[7-[(Dimethylamino)methyl]-2-(4-fluorophenyl)imidazo[1,2-a]pyridin-3-yl]pyrimidin-2-amine](/img/structure/B1245668.png)
![(3Ar,9aS,9bR)-3a,6,6,9a-tetramethyl-1,4,5,5a,7,8,9,9b-octahydrobenzo[e][1]benzofuran-2-one](/img/structure/B1245671.png)
![[(1S,3S,4S,6S,9R,10S,12R,13S,14R,15S,16S)-14,16-diacetyloxy-10-benzoyloxy-1,9,15-trihydroxy-3,7,7,15-tetramethyl-11-methylidene-2,8-dioxo-5-oxatricyclo[11.3.0.04,6]hexadecan-12-yl] benzoate](/img/structure/B1245680.png)
